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Compound of Interest

Compound Name: ztz240

Cat. No.: B2506932

For Researchers, Scientists, and Drug Development Professionals

Abstract

ZTZ240 is a potent and selective activator of the voltage-gated potassium channel KCNQ2,
which is crucial for regulating neuronal excitability.[1][2] Its ability to enhance M-current makes
it a valuable research tool for studying epilepsy, pain, and other neurological disorders
associated with neuronal hyperexcitability.[1][2] These application notes provide detailed
protocols for the preparation of ZTZ240 stock solutions, its use in in vitro experiments, and a
summary of its key characteristics.

Chemical and Physical Properties

A comprehensive understanding of the physicochemical properties of ZTZ240 is essential for
its effective use in research.
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Property Value Reference

Molecular Weight 250.66 g/mol [3114]

Chemical Formula C12HsCIFN20 [3114]
White to off-white crystalline

Appearance [3]
powder

CAS Number 325457-98-5 [3]

_ _ Activator of KCNQ2 potassium

Mechanism of Action [11[5]

channels

Preparation of ZTZ240 Stock Solution

The following protocol outlines the recommended procedure for preparing a stock solution of
ZTZ240.

Materials
o ZTZ240 powder

Dimethyl sulfoxide (DMSO), anhydrous

Sterile microcentrifuge tubes or vials

Vortex mixer

Calibrated pipettes

Protocol

e Weighing the Compound: Carefully weigh the desired amount of ZTZ240 powder in a sterile
microcentrifuge tube.

¢ Solvent Addition: Add the appropriate volume of anhydrous DMSO to achieve the desired
stock concentration. It is recommended to start with a concentration of 10 mM.
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» Dissolution: Vortex the solution until the ZTZ240 powder is completely dissolved. Gentle
warming (e.g., in a 37°C water bath) may aid in dissolution, but avoid excessive heat.

 Aliquoting: Aliquot the stock solution into smaller, single-use volumes to minimize freeze-
thaw cycles.

» Storage: Store the aliquoted stock solution at -20°C for short-term storage (weeks) or at
-80°C for long-term storage (up to one year).[1]

led Stock Solution C :

. Concentration
Concentration (Molar) Solvent
(Mass/Volume)

10 mM 2.51 mg/mL DMSO
20 mM 5.01 mg/mL DMSO
50 mM 12.53 mg/mL DMSO

Note: While ZTZ240 is soluble in DMSO, the maximum solubility has not been explicitly
reported. It is advisable to start with a 10 mM stock solution and prepare higher concentrations
if needed, ensuring complete dissolution.

Experimental Protocols
In Vitro Electrophysiology

This protocol describes the application of ZTZ240 in whole-cell patch-clamp recordings to study
its effect on KCNQ2 channels.

e Cell Culture: Culture cells expressing KCNQ2 channels (e.g., CHO or HEK293 cells) under
standard conditions.

o Preparation of Working Solution: On the day of the experiment, thaw an aliquot of the
ZTZ240 stock solution. Dilute the stock solution in the extracellular recording solution to the
desired final concentration (typically in the range of 1-10 uM).[1]

» Electrophysiological Recording: Obtain whole-cell patch-clamp recordings from the cells.
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» Application of ZTZ240: After establishing a stable baseline recording, perfuse the cells with
the ZTZ240-containing extracellular solution.

» Data Acquisition: Record the changes in ion channel activity in response to ZTZ240
application.

Signaling Pathway and Experimental Workflow
ZTZ240 Mechanism of Action

ZTZ240 acts as a positive allosteric modulator of the KCNQ2 potassium channel. It binds to the
voltage-sensing domain (VSD) of the channel, stabilizing it in the open conformation.[1][2][6]
This leads to an increase in the M-current, which hyperpolarizes the neuronal membrane and
reduces neuronal excitability.

indsto | Voltage-Sensing Domain (VSD) | _stabilizes Open State Pore Domain
of KCNQ2 Channel of KCNQ2 Channel

Increased M-Current (K+ efflux)

Membrane Hyperpolarization Decreased Neuronal Excitability

Click to download full resolution via product page

Caption: ZTZ240 binds to the VSD of KCNQ?2, leading to decreased neuronal excitability.

Stock Solution Preparation Workflow

The following diagram illustrates the logical steps for preparing a ZTZ240 stock solution.
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Caption: Workflow for preparing ZTZ240 stock solution.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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